Cas no 1804629-49-9 (4-(Chloromethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-methanol)

4-(Chloromethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-methanol is a fluorinated pyridine derivative with a chloromethyl and trifluoromethoxy substituents, offering unique reactivity and stability for advanced synthetic applications. The presence of multiple electron-withdrawing groups enhances its utility as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive compounds. The chloromethyl group provides a versatile handle for further functionalization, while the trifluoromethoxy and trifluoromethyl moieties contribute to improved metabolic stability and lipophilicity in target molecules. This compound is suitable for cross-coupling reactions, nucleophilic substitutions, and other transformations requiring a highly functionalized pyridine scaffold. Its structural features make it valuable for researchers exploring novel heterocyclic chemistry.

4-(Chloromethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-methanol structure

1804629-49-9 structure

Product Name:4-(Chloromethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-methanol

CAS No:1804629-49-9

MF:C₉H₆ClF₆NO₂

MW:309.592862606049

CID:4844681

Update Time:2025-10-29

4-(Chloromethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

- 4-(Chloromethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-methanol
- Inchi： 1S/C9H6ClF6NO2/c10-2-4-1-6(19-9(14,15)16)17-5(3-18)7(4)8(11,12)13/h1,18H,2-3H2
- InChI Key： ZLUMWQHRNOOVHM-UHFFFAOYSA-N
- SMILES： ClCC1C=C(N=C(CO)C=1C(F)(F)F)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 297
XLogP3: 2.8
Topological Polar Surface Area: 42.4

4-(Chloromethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029080396-1g	4-(Chloromethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-methanol	1804629-49-9	97%	1g	$1,519.80	2022-04-02

4-(Chloromethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-methanol Related Literature

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Additional information on 4-(Chloromethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-methanol

Research Briefing on 4-(Chloromethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-methanol (CAS: 1804629-49-9)

In recent years, the compound 4-(Chloromethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-methanol (CAS: 1804629-49-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl and trifluoromethoxy substituents, has shown promising potential in various therapeutic applications. The presence of these functional groups enhances its metabolic stability and bioavailability, making it a valuable candidate for drug development.

Recent studies have focused on the synthesis and optimization of this compound to improve its pharmacological properties. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that significantly increased the yield and purity of 4-(Chloromethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-methanol. The researchers employed a multi-step process involving palladium-catalyzed cross-coupling reactions and selective chlorination, which demonstrated high efficiency and scalability for industrial applications.

In addition to synthetic advancements, the biological activity of this compound has been extensively investigated. Preclinical studies have revealed its potent inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, a 2022 study published in Bioorganic & Medicinal Chemistry Letters reported that 4-(Chloromethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-methanol exhibited strong inhibition of cyclooxygenase-2 (COX-2), with an IC50 value of 0.8 μM. This finding suggests its potential as a lead compound for developing new anti-inflammatory drugs.

Further research has explored the compound's application in oncology. A recent in vitro study demonstrated its ability to induce apoptosis in cancer cell lines by modulating the activity of key signaling proteins. The compound's mechanism of action appears to involve the disruption of mitochondrial membrane potential and activation of caspase-3, highlighting its potential as a chemotherapeutic agent. These findings were published in a 2023 issue of the European Journal of Medicinal Chemistry.

Despite these promising results, challenges remain in the clinical translation of 4-(Chloromethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-methanol. Issues such as off-target effects and optimal dosing regimens need to be addressed through further preclinical and clinical studies. However, the compound's unique chemical structure and demonstrated bioactivity make it a compelling subject for ongoing research in the pharmaceutical industry.

In conclusion, 4-(Chloromethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-methanol (CAS: 1804629-49-9) represents a promising candidate for drug development, with potential applications in inflammation and oncology. Continued research efforts are expected to further elucidate its therapeutic potential and optimize its pharmacological profile for clinical use.